2-methoxy-5,6,7,8-tetrahydronaphthalen-1-ol
Description
Synthesis Analysis
The synthesis of 2-methoxy-5,6,7,8-tetrahydronaphthalen-1-ol can be achieved through several methods. One of the most common methods is the reduction of 2-methoxy-1-nitronaphthalene with zinc in acetic acid. The reaction yields 2-methoxy-5,6,7,8-tetrahydronaphthalen-1-ol with a yield of approximately 80%.Molecular Structure Analysis
The molecular structure of 2-methoxy-5,6,7,8-tetrahydronaphthalen-1-ol can be represented by the InChI code: 1S/C11H14O2/c1-13-10-7-6-8-4-2-3-5-9(8)11(10)12/h6-7,12H,2-5H2,1H3 . The molecular weight of the compound is 178.23 .Physical And Chemical Properties Analysis
2-methoxy-5,6,7,8-tetrahydronaphthalen-1-ol has a melting point of -24°C and a boiling point of 262-264°C. The compound is stable at room temperature but is highly susceptible to light and air. It has a refractive index of 1.523 and a flashpoint of 110°C. The density of the compound is 1.06 g/cm3.Safety and Hazards
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-methoxy-5,6,7,8-tetrahydronaphthalen-1-ol involves the conversion of a starting material into the desired product through a series of chemical reactions.", "Starting Materials": [ "2-methoxynaphthalene", "magnesium", "bromine", "ethylmagnesium bromide", "acetic acid", "sodium borohydride", "hydrochloric acid", "sodium hydroxide", "sulfuric acid", "sodium sulfate", "water", "sodium bicarbonate", "methylene chloride", "methanol", "tetrahydrofuran", "diethyl ether" ], "Reaction": [ "1. Bromination of 2-methoxynaphthalene with bromine in the presence of sulfuric acid to form 2-bromo-5-methoxynaphthalene.", "2. Grignard reaction of 2-bromo-5-methoxynaphthalene with magnesium to form 2-magnesium-5-methoxynaphthalene.", "3. Reaction of 2-magnesium-5-methoxynaphthalene with ethylmagnesium bromide to form 2-ethyl-5-methoxynaphthalene.", "4. Reduction of 2-ethyl-5-methoxynaphthalene with sodium borohydride in the presence of acetic acid to form 2-ethyl-5-methoxytetralin.", "5. Acid-catalyzed dehydration of 2-ethyl-5-methoxytetralin to form 2-methoxy-5,6,7,8-tetrahydronaphthalene.", "6. Reduction of 2-methoxy-5,6,7,8-tetrahydronaphthalene with sodium borohydride in the presence of acetic acid to form 2-methoxy-5,6,7,8-tetrahydronaphthalen-1-ol." ] } | |
CAS RN |
6399-12-8 |
Product Name |
2-methoxy-5,6,7,8-tetrahydronaphthalen-1-ol |
Molecular Formula |
C11H14O2 |
Molecular Weight |
178.2 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
